Cas no 19012-01-2 ((1-methyl-1H-indol-3-yl)phenyl-Methanone)

• Product Name: (1-methyl-1H-indol-3-yl)phenyl-Methanone
• CAS No: 19012-01-2
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1108339
• PubChem ID: 899817
• Update Time: 2025-04-20

(1-methyl-1H-indol-3-yl)phenyl-Methanone Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-indol-3-yl)phenyl-Methanone
• (1-methylindol-3-yl)-phenylmethanone
• 3-Benzoyl-N-methylindole
• (1-Methyl-1H-indol-3-yl)phenylmethanone
• 3-Benzoyl-1-methylindole
• 3-Benzoyl-1-methyl-1H-indole
• BDBM89746
• HMS2239H22
• 19012-01-2
• AKOS000343324
• Oprea1_019664
• SMR000091629
• IDI1_020417
• (1-methylindol-3-yl)-phenyl-methanone
• (1-methyl-1H-indol-3-yl)(phenyl)methanone
• DTXSID30358480
• CCG-107316
• Q63399966
• Methanone, (1-methyl-1H-indol-3-yl)phenyl-
• MLS000114198
• (1-methyl-3-indolyl)-phenylmethanone
• SR-01000109580
• ChemDiv3_001451
• cid_899817
• SR-01000109580-1
• 1-methyl-3-benzoylindole
• HMS3368F07
• SCHEMBL21437406
• HMS1477B21
• CHEMBL1598712

• Inchi： 1S/C16H13NO/c1-17-11-14(13-9-5-6-10-15(13)17)16(18)12-7-3-2-4-8-12/h2-11H,1H3
• InChI Key： STRIBORQTQQOGQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CN(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.11
• Melting Point: 117 ºC
• PSA: 22